Cas no 1465335-66-3 (3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol)

• Product Name: 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol
• CAS No: 1465335-66-3
• MF: C₁₀H₁₀ClFN₂O
• MW: 228.650604724884
• CID: 5444906
• PubChem ID: 84585132
• Update Time: 2025-05-20

3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-26575134
• Z1281667004
• (3-Chloro-4-fluorophenyl)-(3-hydroxypropyl)cyanamide
• 3-[(3-CHLORO-4-FLUOROPHENYL)(CYANO)AMINO]PROPAN-1-OL
• 1465335-66-3
• AKOS016950041
• Cyanamide, N-(3-chloro-4-fluorophenyl)-N-(3-hydroxypropyl)-
• 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol

• Inchi： 1S/C10H10ClFN2O/c11-9-6-8(2-3-10(9)12)14(7-13)4-1-5-15/h2-3,6,15H,1,4-5H2
• InChI Key： OEQAPWLVJZSAQK-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)C(Cl)=C1)(CCCO)C#N

Computed Properties

• Exact Mass: 228.0465688g/mol
• Monoisotopic Mass: 228.0465688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 417.2±45.0 °C(Predicted)
• pka: 14.74±0.10(Predicted)

Additional information on 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol

Research Briefing on 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol (CAS: 1465335-66-3)

In recent years, the compound 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol (CAS: 1465335-66-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. The compound's structural integrity and stability under physiological conditions have been confirmed through rigorous analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry.

Biological evaluations of 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol have revealed its potent activity as an inhibitor of specific enzymatic pathways implicated in inflammatory and oncogenic processes. In vitro studies demonstrated its ability to modulate key signaling molecules, such as NF-κB and MAPK, which are critical in the regulation of cell proliferation and apoptosis. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies.

Further investigations into the pharmacokinetic and pharmacodynamic properties of 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol have provided insights into its bioavailability and metabolic stability. Preclinical studies in animal models have shown favorable tissue distribution and minimal off-target effects, highlighting its suitability for further development. However, challenges such as optimizing its solubility and reducing potential toxicity remain areas of active research.

The therapeutic potential of 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol extends beyond its primary indications. Recent studies have explored its application in neurodegenerative diseases, where its ability to cross the blood-brain barrier and exert neuroprotective effects has been documented. These findings open new avenues for its use in treating conditions like Alzheimer's and Parkinson's diseases.

In conclusion, 3-(3-chloro-4-fluorophenyl)(cyano)aminopropan-1-ol (CAS: 1465335-66-3) represents a promising candidate for drug development, with its multifaceted biological activities and favorable pharmacological profile. Continued research efforts are essential to fully elucidate its mechanisms of action and to translate these findings into clinically viable therapies. This briefing underscores the importance of interdisciplinary collaboration in advancing our understanding and application of this compound in modern medicine.